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Compound of Interest

Compound Name: Diazald

Cat. No.: B120255 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diazald, with the IUPAC name N,4-dimethyl-N-nitrosobenzenesulfonamide, is a pale yellow

crystalline solid widely utilized in organic synthesis.[1] It is most recognized as a stable and

convenient precursor for the in-situ generation of diazomethane, a versatile but hazardous

reagent.[2][3] This technical guide provides an in-depth overview of the core chemical

properties and solubility characteristics of Diazald, presenting quantitative data in structured

tables, detailing relevant experimental protocols, and illustrating key processes through logical

diagrams.

Chemical Properties
The fundamental chemical and physical properties of Diazald are summarized in the table

below, providing a concise reference for laboratory use.
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Property Value Reference(s)

IUPAC Name
N,4-dimethyl-N-

nitrosobenzenesulfonamide
[1][4]

Synonyms
Diazald, N-Methyl-N-nitroso-p-

toluenesulfonamide
[1][2][4][5]

CAS Number 80-11-5 [5]

Molecular Formula C₈H₁₀N₂O₃S [1][3]

Molecular Weight 214.24 g/mol [1][3]

Appearance Pale yellow crystalline powder [1][4]

Melting Point 61-62 °C [1][3]

Boiling Point Not available (decomposes)

Density Not available

Solubility Profile
Diazald exhibits negligible solubility in water but is soluble in a range of common organic

solvents.[1][4][6][7] This differential solubility is crucial for its use in the generation of

diazomethane, which is typically performed in a biphasic system. While precise quantitative

solubility data is not readily available in the literature, its qualitative solubility is well-established.
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Solvent Solubility Reference(s)

Water Insoluble/Negligible [1][4][6]

Ethanol Soluble [6][7]

Diethyl Ether Soluble [6][7]

Petroleum Ether Soluble [6][7]

Benzene Soluble [6][7]

Chloroform Soluble [6][7]

Carbon Tetrachloride Soluble [6][7]

Acetone Soluble [1]

Dimethylformamide (DMF) Soluble [1]

Experimental Protocols
Determination of Melting Point
Objective: To determine the melting point range of Diazald using a standard laboratory

apparatus.

Methodology:

A small, finely powdered sample of Diazald is packed into a capillary tube to a height of 2-3

mm.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a controlled rate (e.g., 1-2 °C per minute) as it approaches the

expected melting point.

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.
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The temperature at which the entire solid has melted is recorded as the end of the melting

range.

The observed melting range is then compared to the literature value.

Sample Preparation Melting Point Determination Result

Finely powder Diazald sample Pack into capillary tube (2-3 mm) Place capillary in melting point apparatus Heat at a controlled rate (1-2 °C/min) Record temperature at first liquid drop Record temperature at complete liquefaction Determine melting point range

Click to download full resolution via product page

Melting Point Determination Workflow for Diazald.

Generation of Diazomethane from Diazald
Objective: To safely generate a solution of diazomethane from Diazald for use in organic

synthesis. This procedure should be performed in a well-ventilated fume hood with appropriate

safety precautions.

Methodology:

A two-phase system is prepared, typically consisting of an aqueous solution of a strong base

(e.g., potassium hydroxide) and an organic solvent in which Diazald is soluble (e.g., diethyl

ether).[3]

The reaction vessel is equipped with a dropping funnel and a condenser.

A solution of Diazald in the organic solvent is added dropwise from the dropping funnel to

the stirred, heated biphasic mixture.[3]

Upon contact with the base, Diazald undergoes an elimination reaction to generate

diazomethane.

The volatile diazomethane co-distills with the organic solvent and is collected in a cooled

receiving flask.
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The resulting diazomethane solution is a yellow color and should be used immediately

without storage.

Logical Relationships and Reaction Pathways
Diazald's primary significance lies in its role as a precursor to diazomethane. Diazomethane is

a potent methylating agent that can react with various functional groups present in biological

macromolecules, such as carboxylic acids on proteins or nucleobases in DNA. This methylation

can alter the structure and function of these biomolecules.

Diazomethane Generation

Methylation of Biomolecule

Diazald
(N,4-dimethyl-N-nitrosobenzenesulfonamide)

Diazomethane (CH₂N₂)
(in Ether)

Elimination Reaction

Base (e.g., KOH)
in H₂O/Ether

Biomolecule with
Acidic Proton (e.g., R-COOH)

Methylated Biomolecule
(e.g., R-COOCH₃)

Methylation
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Generation of Diazomethane from Diazald and Subsequent Methylation of a Biomolecule.

The diagram above illustrates the two-stage process: the chemical conversion of Diazald to

diazomethane, followed by the reaction of diazomethane with a generic biomolecule containing

an acidic proton, resulting in its methylation. The mechanism of methylation by diazomethane

typically involves the protonation of diazomethane by the acidic proton of the substrate,

followed by a nucleophilic attack of the resulting conjugate base on the methyl group, with the

liberation of nitrogen gas.[8][9]

Conclusion
Diazald serves as a critical reagent in organic chemistry, primarily as a safe and efficient

source of diazomethane. Its well-defined chemical properties and predictable solubility

behavior in organic solvents facilitate its use in various synthetic applications. Understanding

these core characteristics is essential for its effective and safe handling in research, and drug

development settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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